Cas no 2242422-21-3 ((5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol)

• Product Name: (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• CAS No: 2242422-21-3
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5729576
• PubChem ID: 121213175
• Update Time: 2023-10-27

(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• starbld0004109
• QJSHTJTUMRSBMN-UHFFFAOYSA-N
• AKOS026723636
• F2198-4598
• 2242422-21-3
• SCHEMBL20471486
• [5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
• (5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• 1H-Pyrazole-4-methanol, 3-cyclopropyl-5-(trifluoromethyl)-

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)7-5(3-14)6(12-13-7)4-1-2-4/h4,14H,1-3H2,(H,12,13)
• InChI Key： QJSHTJTUMRSBMN-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C2CC2)NN=1)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±37.0 °C(Predicted)
• pka: 10.90±0.50(Predicted)